Cas no 2228587-94-6 (1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol
• CAS No: 2228587-94-6
• MF: C₈H₇Cl₂FO
• MW: 209.044984102249
• CID: 6200452
• PubChem ID: 165742065
• Update Time: 2025-06-09

1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol
• EN300-1984044
• 2228587-94-6

• Inchi： 1S/C8H7Cl2FO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,12H,4H2
• InChI Key： OFTYWNVDZCJEAB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CF)O)Cl

Computed Properties

• Exact Mass: 207.9857984g/mol
• Monoisotopic Mass: 207.9857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol

Introduction to 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol (CAS No. 2228587-94-6)

1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol (CAS No. 2228587-94-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a dichlorophenyl group and a fluorinated ethan-1-ol moiety, which endow it with distinct physical and chemical properties.

The molecular formula of 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol is C₉H₇Cl₂FNO, and its molecular weight is approximately 235.05 g/mol. The presence of the dichlorophenyl group imparts strong electron-withdrawing properties, while the fluorine atom enhances the compound's lipophilicity and metabolic stability. These characteristics make it a valuable candidate for the development of novel pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of cancer and inflammatory disorders.

Beyond its pharmaceutical applications, 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol has also shown promise in materials science. Its unique chemical structure allows for the synthesis of advanced polymers and coatings with enhanced thermal stability and mechanical strength. A study in the Journal of Polymer Science: Part A: Polymer Chemistry reported that incorporating this compound into polymer matrices significantly improves their performance in high-temperature environments, making them suitable for use in aerospace and automotive industries.

The synthesis of 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and Grignard reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation.

The future prospects for 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between academic institutions and industrial partners are expected to drive innovation in this field, leading to the development of new drugs and advanced materials that can address unmet needs in healthcare and technology.

In conclusion, 1-(3,4-dichlorophenyl)-2-fluoroethan-1-ol (CAS No. 2228587-94-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for drug discovery and materials science research. As more studies are conducted and new synthesis methods are developed, the full potential of this compound is likely to be realized.